molecular formula C12H19N3O3 B6216238 tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate CAS No. 2751603-11-7

tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate

Cat. No. B6216238
CAS RN: 2751603-11-7
M. Wt: 253.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate, also known as TBPC, is a versatile and important organic compound used in a variety of applications. It is a derivative of the piperidine ring system and is used in the synthesis of a variety of compounds. TBPC has been extensively studied and has a wide range of applications in both scientific research and in the laboratory.

Mechanism of Action

The mechanism of action of tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate is not fully understood. However, it is believed to be involved in the formation of a reactive species, which then reacts with other molecules to form the desired product. The reaction is believed to be catalyzed by a Lewis acid, such as zinc chloride, and is carried out in an inert solvent, such as dichloromethane.
Biochemical and Physiological Effects
tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate has been shown to have a wide range of biochemical and physiological effects. In laboratory studies, tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate has been shown to inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory and anti-cancer properties. In addition, tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate has been shown to have an effect on the metabolism of certain drugs, such as antibiotics and antifungals.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate in laboratory experiments include its high efficiency and its low cost. Additionally, tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate is easy to synthesize and is relatively stable. The main limitation of using tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate in laboratory experiments is its toxicity. It is important to use appropriate safety measures when working with tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate.

Future Directions

There are a number of possible future directions for research on tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, further research into the safety and toxicity of tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate could be beneficial. Finally, research into the potential uses of tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate in the laboratory could help to improve its efficiency and cost-effectiveness.

Synthesis Methods

Tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate is synthesized from the reaction of tert-butyl isocyanate and 2-diazoacetylpiperidine. The reaction is catalyzed by a Lewis acid, such as zinc chloride, and is carried out in an inert solvent, such as dichloromethane. The reaction proceeds through a series of steps, including the formation of an intermediate, the formation of a reactive species, and the formation of the desired product. The reaction is highly efficient, with a yield of up to 95%.

Scientific Research Applications

Tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in a variety of reactions. It is also used in the synthesis of pharmaceuticals, pesticides, and other compounds. In addition, tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate has been used in the synthesis of peptides, proteins, and other biological molecules.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate involves the reaction of tert-butyl (3R)-3-hydroxypiperidine-1-carboxylate with diazoacetic acid in the presence of a catalyst to form the diazo compound, which is then treated with a base to form the final product.", "Starting Materials": [ "tert-butyl (3R)-3-hydroxypiperidine-1-carboxylate", "diazoacetic acid", "catalyst", "base" ], "Reaction": [ "Add diazoacetic acid to a solution of tert-butyl (3R)-3-hydroxypiperidine-1-carboxylate in the presence of a catalyst", "Stir the mixture at room temperature until the diazo compound is formed", "Add a base to the reaction mixture to form tert-butyl (3R)-3-(2-diazoacetyl)piperidine-1-carboxylate", "Isolate and purify the product by standard methods" ] }

CAS RN

2751603-11-7

Molecular Formula

C12H19N3O3

Molecular Weight

253.3

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.